![molecular formula C18H19N3O2 B258449 N-[7-(4-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-2-quinazolinyl]propanamide](/img/structure/B258449.png)
N-[7-(4-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-2-quinazolinyl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[7-(4-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-2-quinazolinyl]propanamide, also known as TQ, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. TQ belongs to the class of quinazoline derivatives and has been shown to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer effects.
Mechanism of Action
The mechanism of action of N-[7-(4-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-2-quinazolinyl]propanamide is not fully understood, but studies suggest that it may act through various pathways. This compound has been shown to inhibit the activity of nuclear factor-κB, a transcription factor that regulates the expression of genes involved in inflammation and immune response. This compound has also been shown to activate the Nrf2/ARE pathway, which regulates the expression of genes involved in antioxidant defense.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. Studies have shown that this compound can inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been shown to exhibit antimicrobial activity against various bacteria and fungi. Additionally, this compound has been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.
Advantages and Limitations for Lab Experiments
One advantage of using N-[7-(4-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-2-quinazolinyl]propanamide in lab experiments is its relatively low toxicity. This compound has been shown to exhibit low cytotoxicity in various cell lines, making it a potentially safe compound for therapeutic use. However, one limitation of using this compound is its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on N-[7-(4-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-2-quinazolinyl]propanamide. One area of interest is its potential use as a therapeutic agent for various diseases, including cancer, diabetes, and inflammatory disorders. Another area of interest is the development of novel formulations of this compound to improve its solubility and bioavailability. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and its effects on various cellular pathways.
In conclusion, this compound is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. This compound exhibits various biological activities, including anti-inflammatory, antioxidant, and anticancer effects. Although further studies are needed to fully understand the mechanism of action of this compound, it holds promise as a potential therapeutic agent for various diseases.
Synthesis Methods
N-[7-(4-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-2-quinazolinyl]propanamide can be synthesized through several methods, including the reaction of 4-methylbenzaldehyde with anthranilic acid in the presence of acetic anhydride and sulfuric acid. Another method involves the reaction of 4-methylbenzaldehyde with 2-aminobenzamide in the presence of acetic acid and acetic anhydride. These methods result in the formation of this compound as a yellow crystalline powder.
Scientific Research Applications
N-[7-(4-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-2-quinazolinyl]propanamide has been extensively studied for its potential therapeutic properties. Studies have shown that this compound exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. This compound has also been shown to possess antioxidant properties by scavenging free radicals and reducing oxidative stress.
properties
Molecular Formula |
C18H19N3O2 |
---|---|
Molecular Weight |
309.4 g/mol |
IUPAC Name |
N-[7-(4-methylphenyl)-5-oxo-7,8-dihydro-6H-quinazolin-2-yl]propanamide |
InChI |
InChI=1S/C18H19N3O2/c1-3-17(23)21-18-19-10-14-15(20-18)8-13(9-16(14)22)12-6-4-11(2)5-7-12/h4-7,10,13H,3,8-9H2,1-2H3,(H,19,20,21,23) |
InChI Key |
QSZDBTZXGTYGRO-UHFFFAOYSA-N |
SMILES |
CCC(=O)NC1=NC=C2C(=N1)CC(CC2=O)C3=CC=C(C=C3)C |
Canonical SMILES |
CCC(=O)NC1=NC=C2C(=N1)CC(CC2=O)C3=CC=C(C=C3)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.